Cas no 922120-52-3 (N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,6-difluorobenzamide)

• Product Name: N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,6-difluorobenzamide
• CAS No: 922120-52-3
• MF: C₂₀H₂₂F₂N₂O₅S
• MW: 440.460891246796
• CID: 5827618
• PubChem ID: 41621370
• Update Time: 2025-10-21

N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]-2,6-difluorobenzamide
• N-{2-[(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonyl]ethyl}-2,6-difluorobenzamide
• AKOS024636018
• F2282-0371
• N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-2,6-difluorobenzamide
• 922120-52-3
• N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,6-difluorobenzamide

• Inchi： 1S/C20H22F2N2O5S/c1-28-17-10-13-6-8-24(12-14(13)11-18(17)29-2)30(26,27)9-7-23-20(25)19-15(21)4-3-5-16(19)22/h3-5,10-11H,6-9,12H2,1-2H3,(H,23,25)
• InChI Key： OWHNZFMGCIXQMT-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=C(OC)C(OC)=C2)(=O)=O)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 440.12174930g/mol
• Monoisotopic Mass: 440.12174930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.3Ų

Additional information on N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,6-difluorobenzamide

Recent Advances in the Study of N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,6-difluorobenzamide (CAS: 922120-52-3)

The compound N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,6-difluorobenzamide (CAS: 922120-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the key areas of research has been the investigation of the compound's interaction with sulfonylurea receptors (SURs), which play a critical role in insulin secretion and glucose homeostasis. Preliminary findings suggest that N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,6-difluorobenzamide exhibits high affinity and selectivity for SUR1, a subtype predominantly expressed in pancreatic β-cells. This property positions it as a potential candidate for the treatment of type 2 diabetes mellitus, where modulation of SUR1 activity can enhance insulin release.

In addition to its potential antidiabetic effects, recent studies have explored the compound's neuroprotective properties. Research conducted on animal models of neurodegenerative diseases, such as Parkinson's and Alzheimer's, has demonstrated that the molecule can mitigate oxidative stress and reduce neuronal apoptosis. These effects are attributed to its ability to modulate mitochondrial function and inhibit the production of reactive oxygen species (ROS). Such findings highlight its potential as a multifunctional therapeutic agent.

Pharmacokinetic studies have also been a focal point of recent research. The compound's bioavailability, metabolic stability, and tissue distribution have been evaluated in preclinical models. Results indicate that N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,6-difluorobenzamide exhibits favorable pharmacokinetic profiles, with adequate oral absorption and a half-life conducive to once-daily dosing. These properties are critical for its transition from preclinical to clinical development.

Despite these promising findings, challenges remain. The compound's synthetic route, although well-documented, requires optimization to ensure scalability and cost-effectiveness for large-scale production. Furthermore, detailed toxicological assessments are needed to confirm its safety profile in humans. Ongoing research aims to address these gaps, with the ultimate goal of advancing the compound into clinical trials.

In conclusion, N-{2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)sulfonylethyl}-2,6-difluorobenzamide (CAS: 922120-52-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its dual potential in metabolic and neurodegenerative disorders, coupled with its favorable pharmacokinetic properties, underscores its therapeutic value. Continued research and development efforts will be essential to fully realize its clinical potential and address existing challenges.